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Compound of Interest

Compound Name: Palmitoleyl myristate

Cat. No.: B15550216

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed examination of the wax ester palmitoleyl myristate,
focusing on its chemical nomenclature, constituent parts, synthesis, and analysis. It is intended
to serve as a technical resource for professionals in scientific research and development.

Deconstructing the Nomenclature

Wax esters are a class of lipids formed by the esterification of a fatty acid with a long-chain
fatty alcohol. The name "palmitoleyl myristate" systematically describes its chemical
structure, which is derived from two distinct fatty acid precursors.

e The Alcohol Component ("-oleyl"): The "palmitoleyl" part of the name refers to the fatty
alcohol. This alcohol is derived from palmitoleic acid ((92)-hexadec-9-enoic acid), an omega-
7 monounsaturated fatty acid with 16 carbon atoms.[1][2] Through reduction of its carboxylic
acid group, palmitoleic acid becomes palmitoleyl alcohol.

o The Acyl Component ("-ate"): The "myristate” part of the name indicates the acyl group,
which is derived from myristic acid (tetradecanoic acid).[3][4] Myristic acid is a saturated fatty
acid containing 14 carbon atoms.[3][5][6]

Therefore, palmitoleyl myristate is the ester formed when the carboxyl group of myristic acid
reacts with the hydroxyl group of palmitoleyl alcohol.
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Visualization of Nomenclature

The logical relationship between the name and its chemical precursors can be visualized as

follows:

Palmitoleyl Myristate

derived from \derived from

Palmitoleyl Alcohol Myristic Acid
(Fatty Alcohol) (Fatty Acid)

s the reduction product of provides the

Palmitoleic Acid Myristoyl Group

Diagram 1: Nomenclature of Palmitoleyl Myristate

Click to download full resolution via product page

Diagram 1. Nomenclature of Palmitoleyl Myristate

Physicochemical Properties

Quantitative data for the precursor molecules of palmitoleyl myristate are summarized below.

Data for the final wax ester is less commonly tabulated and is often characterized within

mixtures.[7]

Property Palmitoleic Acid Myristic Acid

IUPAC Name (92)-hexadec-9-enoic acid[2] Tetradecanoic acid[3][5]
Molecular Formula C16H3002[2][8] C14H2802[3][5][9]
Molecular Weight 254.41 g/mol [2] 228.37 g/mol [5]
Structure 16:1n-7 (monounsaturated)[1] 14:0 (saturated)[5]
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Synthesis of Wax Esters

The synthesis of wax esters like palmitoleyl myristate is typically achieved through
esterification. The Fischer-Speier esterification is a classic and widely used acid-catalyzed
method.[10][11]

Fischer-Speier Esterification: General Workflow

This process involves reacting a carboxylic acid (myristic acid) with an alcohol (palmitoleyl
alcohol) in the presence of a strong acid catalyst, such as sulfuric acid (H2SOa4) or p-
toluenesulfonic acid (p-TsOH).[11] The reaction is an equilibrium process, and to drive it
towards the product (the ester), an excess of one reactant (usually the alcohol) is used, and the
water byproduct is removed as it forms.[11][12]
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Diagram 2: Fischer Esterification Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 6/6 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15550216?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15550216?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

